Cas no 2229148-88-1 (5-(1-bromopropan-2-yl)-1,3-thiazole)

• Product Name: 5-(1-bromopropan-2-yl)-1,3-thiazole
• CAS No: 2229148-88-1
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 6259467
• PubChem ID: 165645379
• Update Time: 2025-05-20

5-(1-bromopropan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromopropan-2-yl)-1,3-thiazole
• EN300-1936236
• 2229148-88-1

• Inchi： 1S/C6H8BrNS/c1-5(2-7)6-3-8-4-9-6/h3-5H,2H2,1H3
• InChI Key： VUQQORPHJAXWPX-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CN=CS1

Computed Properties

• Exact Mass: 204.95608g/mol
• Monoisotopic Mass: 204.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(1-bromopropan-2-yl)-1,3-thiazole

5-(1-Bromopropan-2-yl)-1,3-thiazole: A Comprehensive Overview

The compound with CAS No. 2229148-88-1, commonly referred to as 5-(1-bromopropan-2-yl)-1,3-thiazole, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The 5-(1-bromopropan-2-yl)-1,3-thiazole structure incorporates a brominated substituent, which adds unique reactivity and functional properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(1-bromopropan-2-yl)-1,3-thiazole through various routes. One notable method involves the cyclization of appropriate thioamides or thioureas under controlled conditions. The presence of the bromine atom at the 5-position of the thiazole ring introduces interesting electronic and steric effects, making this compound a valuable intermediate in organic synthesis. Researchers have explored its potential as a building block for constructing more complex molecules with bioactive properties.

The structural uniqueness of 5-(1-bromopropan-2-yl)-1,3-thiazole lies in its combination of a thiazole core and a brominated alkyl group. This combination allows for versatile reactivity, particularly in nucleophilic substitution reactions. The bromine atom serves as an excellent leaving group, facilitating reactions with nucleophiles such as amines, hydroxides, or alkoxides. Such reactivity makes this compound an ideal candidate for synthesizing derivatives with tailored functionalities.

Recent studies have highlighted the role of 5-(1-bromopropan-2-yl)-1,3-thiazole in medicinal chemistry. For instance, researchers have investigated its potential as a lead compound for developing anti-inflammatory agents. The thiazole ring is known to exhibit anti-inflammatory activity in certain contexts, and the brominated substituent may enhance this property by modulating the molecule's pharmacokinetic profile. Additionally, computational studies have been conducted to predict the binding affinity of this compound to various biological targets, providing insights into its therapeutic potential.

In terms of industrial applications, 5-(1-bromopropan-2-yl)-1,3-thiazole has found utility in agrochemicals due to its ability to act as an intermediate in the synthesis of fungicides and insecticides. Its reactivity and stability under various conditions make it suitable for large-scale production processes. Furthermore, its application in materials science is being explored for use in advanced polymers and coatings where specific functional groups are required.

The synthesis and characterization of 5-(1-bromopropan-2-yl)-1,3-thiazole have been optimized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into the molecular structure and purity of the compound. Quality control measures are essential to ensure that the compound meets industry standards for use in downstream applications.

Looking ahead, ongoing research is focused on expanding the scope of applications for 5-(1-bromopropan-2-yl)-1,3-thiazole by exploring novel synthetic pathways and functionalization strategies. Collaborative efforts between academic institutions and industrial partners are expected to accelerate its translation into commercial products.